Cas no 2171549-18-9 (1-(3-oxocyclohexyl)azetidine-2-carboxamide)

• Product Name: 1-(3-oxocyclohexyl)azetidine-2-carboxamide
• CAS No: 2171549-18-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6334771
• PubChem ID: 165960563
• Update Time: 2025-07-20

1-(3-oxocyclohexyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-oxocyclohexyl)azetidine-2-carboxamide
• 2171549-18-9
• EN300-1281345

• Inchi： 1S/C10H16N2O2/c11-10(14)9-4-5-12(9)7-2-1-3-8(13)6-7/h7,9H,1-6H2,(H2,11,14)
• InChI Key： PKRIOWKMVLJSMU-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(3-oxocyclohexyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(3-oxocyclohexyl)azetidine-2-carboxamide (CAS No. 2171549-18-9): Structure, Applications, and Research Insights

1-(3-oxocyclohexyl)azetidine-2-carboxamide (CAS No. 2171549-18-9) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a cyclohexyl ketone moiety fused with an azetidine-2-carboxamide group, positions it as a promising candidate for drug discovery and medicinal chemistry applications. This article delves into its structural properties, synthesis pathways, and potential therapeutic relevance, aligning with contemporary trends in small-molecule drug development and targeted therapies.

The compound’s 3-oxocyclohexyl segment contributes to its conformational flexibility, a trait highly sought after in designing enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by its potential role in addressing neurodegenerative disorders and metabolic diseases, topics frequently searched in academic and AI-driven databases. Its azetidine ring, a four-membered nitrogen heterocycle, enhances binding affinity to biological targets, making it a scaffold of interest for structure-activity relationship (SAR) studies.

Recent advancements in high-throughput screening have highlighted 1-(3-oxocyclohexyl)azetidine-2-carboxamide as a lead compound for modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Its carboxamide functionality further enables hydrogen bonding interactions, critical for improving drug bioavailability—a key concern in modern pharmacology. These attributes align with trending searches on "improving drug solubility" and "bioisosteres in drug design", reflecting its relevance to current industry challenges.

From a synthetic perspective, the compound’s preparation often involves multistep organic reactions, including reductive amination and cyclization strategies. Optimizing these processes is a focal point for researchers aiming to enhance yield and purity, as evidenced by the growing number of patents referencing CAS No. 2171549-18-9. Such innovations cater to the demand for cost-effective synthesis methods, a recurring theme in green chemistry forums.

In conclusion, 1-(3-oxocyclohexyl)azetidine-2-carboxamide exemplifies the intersection of structural ingenuity and therapeutic potential. Its study addresses pressing questions in drug discovery, such as "how to optimize scaffold rigidity" or "role of heterocycles in CNS drugs", making it a subject of enduring scientific and commercial interest. Future research may explore its applicability in personalized medicine and AI-driven molecular modeling, further solidifying its place in cutting-edge science.